Cas no 42318-46-7 (1H-Pyrazolo[1,5-a]benzimidazole(9CI))
42318-46-7 structure
Product Name:1H-Pyrazolo[1,5-a]benzimidazole(9CI)
CAS No:42318-46-7
MF:C9H7N3
MW:157.171981096268
CID:325069
PubChem ID:11051910
Update Time:2025-04-19
1H-Pyrazolo[1,5-a]benzimidazole(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[1,5-a]benzimidazole(9CI)
- 247-99-4
- 4H-Benzo[4,5]imidazo[1,2-b]pyrazole
- SCHEMBL2274845
- AKOS006372709
- 42318-46-7
- SCHEMBL2274843
- 1h-pyrazolo[1,5-a]benzimidazole
- 4H-Pyrazolo[1,5-a]benzimidazole(8CI,9CI)
- pyrazolo[1,5-a]benzimidazole
-
- Inchi: 1S/C9H7N3/c1-2-4-8-7(3-1)11-9-5-6-10-12(8)9/h1-6,10H
- InChI Key: SCAVIRZESCFSPE-UHFFFAOYSA-N
- SMILES: N12C(C=CN1)=NC1C=CC=CC2=1
Computed Properties
- Exact Mass: 157.06400
- Monoisotopic Mass: 157.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 33.1Ų
Experimental Properties
- PSA: 33.09000
- LogP: 1.81560
1H-Pyrazolo[1,5-a]benzimidazole(9CI) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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